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Compound of Interest

Compound Name: AKT-IN-1

Cat. No.: B605751

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the biological activity of
AKT-IN-1, an allosteric inhibitor of the AKT serine/threonine kinase. This document details its
mechanism of action, summarizes key quantitative data, and outlines the experimental
methodologies used to characterize this compound.

Core Mechanism of Action

AKT-IN-1 is an allosteric inhibitor that targets the AKT kinase, a central node in the
PISK/AKT/mTOR signaling pathway, which is crucial for regulating cell growth, proliferation,
survival, and metabolism.[1][2] Unlike ATP-competitive inhibitors that bind to the kinase's active
site, allosteric inhibitors like AKT-IN-1 bind to a distinct site at the interface of the pleckstrin
homology (PH) and kinase domains.[1][3] This binding event locks the kinase in an inactive
conformation, preventing its activation and subsequent phosphorylation of downstream targets.

[1]

Quantitative Biological Data

The biological activity of AKT-IN-1 has been quantified through various in vitro and cellular
assays. The following tables summarize the key inhibitory concentrations.
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Parameter Value (UM) Assay Type

ICso0 (AKT) 1.042 Biochemical Kinase Assay

ICso0 (PAKT Thr308) 0.422 Cellular Phosphorylation Assay
ICso (PAKT Ser473) 0.322 Cellular Phosphorylation Assay

Table 1: In Vitro and Cellular
Inhibitory Activity of AKT-IN-1.
(4]

Signaling Pathway and Mechanism of Inhibition

AKT-IN-1 exerts its effect by intercepting the AKT signaling cascade. The following diagram

illustrates the canonical PI3K/AKT pathway and the specific point of inhibition by AKT-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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